3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid

• IUPAC Name: 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid
• InChI: InChI=1S/C11H17N3O4S/c15-11(16)5-4-9-3-1-2-6-14(9)19(17,18)10-7-12-8-13-10/h7-9H,1-6H2,(H,12,13)(H,15,16)
• InChI Key: YRFGRTFMARYNPO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCC(=O)O)S(=O)(=O)C2=CN=CN2
• Molecular Formula: C11H17N3O4S
• Molecular Weight: 287.34 g/mol

Description

3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid, also known as PIPES, is a zwitterionic buffer commonly used in biochemical and physiological experiments. It is a white crystalline powder that is soluble in water and has a pH range of 6.1-7.5. PIPES has gained popularity in scientific research due to its unique chemical properties that make it an ideal buffer for a wide range of applications.

Mechanism of Action

3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid works as a buffer by maintaining a stable pH in solution. It is a zwitterionic buffer, which means it has both a positive and negative charge at neutral pH. This allows it to maintain a stable pH over a wide range of temperatures and ionic strengths. 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid is also known to have a low UV absorbance, which makes it ideal for use in UV-sensitive experiments.
Biochemical and Physiological Effects:
3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid has been shown to have minimal effects on biochemical and physiological processes. It is not known to interfere with enzyme activity or protein structure. 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid has also been shown to have minimal toxicity in cell culture studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid is its ability to maintain a stable pH over a wide range of temperatures and ionic strengths. It also has a low UV absorbance, which makes it ideal for use in UV-sensitive experiments. However, 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid has a relatively narrow pH range compared to other buffers, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid in scientific research. One area of interest is the development of new 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid derivatives with enhanced properties. Another area of interest is the use of 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid in the development of new drug delivery systems. 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid has also been proposed as a potential buffer for use in microfluidic devices. Overall, 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid is a versatile buffer with a wide range of applications in scientific research.

Synthesis Methods

The synthesis of 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid involves the reaction of 2-piperidone with imidazole-5-sulfonyl chloride in the presence of triethylamine. The resulting intermediate is then treated with 3-chloropropanoic acid to yield 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid. The synthesis method is relatively simple and yields high purity 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid.

Scientific Research Applications

3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid is widely used in scientific research as a buffer for a variety of applications. It is commonly used in the preparation of biological samples for electrophoresis, protein purification, and enzyme assays. 3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-2-yl]propanoic acid is also used as a buffer in cell culture media and in the preparation of liposomes.